Cas no 148857-98-1 (tert-butyl N-(2-fluoro-6-nitrophenyl)carbamate)

tert-butyl N-(2-fluoro-6-nitrophenyl)carbamate structure
148857-98-1 structure
Product Name:tert-butyl N-(2-fluoro-6-nitrophenyl)carbamate
CAS No:148857-98-1
MF:C11H13FN2O4
MW:256.230326414108
MDL:MFCD24082362
CID:5612901
PubChem ID:10377686
Update Time:2025-09-28

tert-butyl N-(2-fluoro-6-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • 148857-98-1
    • CS-0371776
    • QLZDIUDCESOXQM-UHFFFAOYSA-N
    • tert-butyl N-(2-fluoro-6-nitrophenyl)carbamate
    • AKOS019885440
    • SCHEMBL4591743
    • EN300-3235801
    • tert-Butyl (2-fluoro-6-nitrophenyl)carbamate
    • N-(tert-butyloxycarbonyl)-2-fluoro-6-nitroaniline
    • Carbamic acid, N-(2-fluoro-6-nitrophenyl)-, 1,1-dimethylethyl ester
    • MDL: MFCD24082362
    • Inchi: 1S/C11H13FN2O4/c1-11(2,3)18-10(15)13-9-7(12)5-4-6-8(9)14(16)17/h4-6H,1-3H3,(H,13,15)
    • InChI Key: QLZDIUDCESOXQM-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1NC(=O)OC(C)(C)C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 256.08593506g/mol
  • Monoisotopic Mass: 256.08593506g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 84.2Ų

Experimental Properties

  • Density: 1.317±0.06 g/cm3(Predicted)
  • Boiling Point: 297.6±30.0 °C(Predicted)
  • pka: 11.49±0.70(Predicted)

tert-butyl N-(2-fluoro-6-nitrophenyl)carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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